Cas no 2537-36-2 (tetramethylammonium perchlorate)

• Product Name: tetramethylammonium perchlorate
• CAS No: 2537-36-2
• MF: C₄H₁₂ClNO₄
• MW: 173.595380783081
• CID: 84384
• PubChem ID: 17337
• Update Time: 2025-10-30

tetramethylammonium perchlorate Chemical and Physical Properties

Names and Identifiers

• tetramethylammonium perchlorate
• tetramethylazanium,perchlorate
• AMMONIUM,TETRAMETHYL-,PERCHLORATE
• C4H12N.ClO4
• EINECS 219-805-5
• Methanaminium,N,N,N-trimethyl-,perchlorate
• N,N,N-Trimethylmethanaminium perchlorate
• Tetraethylammonium Perchlorate
• Tetramethylammoniumperchlorat
• Methanaminium,N,N-trimethyl-, perchlorate
• DTXSID5062502
• 6K76T85VMQ
• FT-0695151
• T0841
• TETRAMETHYLAMMONIUMPERCHLORATE
• NSC245090
• WLN: 2K2&2&2 &WGW
• HY-W127671
• tetramethylazanium;perchlorate
• AMMONIUM, TETRAMETHYL-, PERCHLORATE
• Q55574159
• NSC 245090
• 2537-36-2
• NSC-245090
• AKOS025295003
• NS00082044
• SCHEMBL107557
• UNII-6K76T85VMQ
• CS-0185870
• F87495
• Methanaminium, N,N,N-trimethyl-, perchlorate
• Methanaminium, N,N,N-trimethyl-, perchlorate (1:1)
• N,N,NTrimethylmethanaminium perchlorate
• MFCD00043207
• DTXCID5037282
• TETRAMETHYL AMMONIUM PERCHLORATE
• ZCWKIFAQRXNZCH-UHFFFAOYSA-M
• DB-309412
• Methanaminium, N,N,Ntrimethyl, perchlorate
• Ammonium, tetramethyl, perchlorate

• MDL： MFCD00043207
• Inchi： 1S/C4H12N.ClO4/c1-5(2,3)4;2-1(3,4)5/h1-4H3;/q+1;-1
• InChI Key： OVBZVBAOYNOICB-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[N+](C)(C)(C)C

Computed Properties

• Exact Mass: 173.04500
• Monoisotopic Mass: 173.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.3A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.3739 (rough estimate)
• Melting Point: 300 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 74.27000
• LogP: 0.53670
• Solubility: Soluble

tetramethylammonium perchlorate Security Information

• Hazardous Material transportation number：UN1479
• Hazard Category Code： 8-36/37/38
• Safety Instruction： S17; S36; S26
• RTECS：BS8250000
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R8
• Packing Group：II
• Safety Term：5.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic perchlorates

Additional information on tetramethylammonium perchlorate

Recent Advances in the Application of Tetramethylammonium Perchlorate (2537-36-2) in Chemical and Biomedical Research

In recent years, tetramethylammonium perchlorate (CAS: 2537-36-2) has garnered significant attention in the field of chemical and biomedical research due to its unique properties and versatile applications. This compound, characterized by its ionic nature and stability, has been employed in various domains, including electrochemical studies, material science, and pharmaceutical development. The latest research highlights its potential as a key reagent in advanced synthesis protocols and as a critical component in the development of novel therapeutic agents.

A recent study published in the Journal of Electroanalytical Chemistry explored the electrochemical behavior of tetramethylammonium perchlorate in non-aqueous solvents. The research demonstrated its efficacy as a supporting electrolyte in redox reactions, offering insights into its role in enhancing reaction kinetics and stability. These findings are particularly relevant for the design of next-generation batteries and energy storage systems, where the compound's high ionic conductivity and low volatility are advantageous.

In the realm of material science, tetramethylammonium perchlorate has been investigated for its role in the synthesis of perovskite materials. A 2023 study in Advanced Materials revealed that the compound acts as a templating agent, facilitating the formation of highly ordered nanostructures with improved optoelectronic properties. This breakthrough has implications for the development of efficient solar cells and light-emitting diodes (LEDs), underscoring the compound's potential in sustainable energy technologies.

From a biomedical perspective, tetramethylammonium perchlorate has shown promise in drug delivery systems. Research conducted at the University of Cambridge demonstrated its utility as a stabilizer in nanoparticle formulations, enhancing the bioavailability of hydrophobic drugs. The study, published in Biomaterials Science, highlighted the compound's ability to improve drug-loading capacity and release kinetics, paving the way for more effective therapeutic interventions.

Despite these advancements, challenges remain in the large-scale application of tetramethylammonium perchlorate. Issues such as environmental toxicity and regulatory compliance require further investigation. Ongoing research aims to address these concerns by developing greener synthesis methods and exploring alternative compounds with similar functionalities. The integration of computational modeling and high-throughput screening techniques is expected to accelerate these efforts, ensuring the safe and sustainable use of this versatile chemical.

In conclusion, tetramethylammonium perchlorate (2537-36-2) continues to be a focal point of innovation in chemical and biomedical research. Its diverse applications, from energy storage to drug delivery, highlight its significance in advancing scientific and technological frontiers. Future studies will likely uncover new opportunities for its use, further solidifying its role as a cornerstone of modern research and development.